Cas no 37759-73-2 ((E)-4,4-difluorobut-2-enoic acid)

• Product Name: (E)-4,4-difluorobut-2-enoic acid
• CAS No: 37759-73-2
• MF: C₄H₄F₂O₂
• MW: 122.070168495178
• MDL: MFCD17676834
• CID: 4646817
• PubChem ID: 46941888
• Update Time: 2025-06-26

(E)-4,4-difluorobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-but-2-enoic acid
• (E)-4,4-difluorobut-2-enoic acid
• (2E)-4,4-difluorobut-2-enoic acid
• SB36920

• MDL： MFCD17676834
• Inchi： 1S/C4H4F2O2/c5-3(6)1-2-4(7)8/h1-3H,(H,7,8)/b2-1+
• InChI Key： IAXOWEBVJCVNQS-OWOJBTEDSA-N
• SMILES： FC(/C=C/C(=O)O)F

Computed Properties

• Exact Mass: 122.01793569 g/mol
• Monoisotopic Mass: 122.01793569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 122.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on (E)-4,4-difluorobut-2-enoic acid

Introduction to (E)-4,4-difluorobut-2-enoic Acid (CAS No. 37759-73-2)

(E)-4,4-difluorobut-2-enoic acid, with the chemical formula C₅H₂Cl₂O₂, is a fluorinated derivative of but-2-enoic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. The presence of two fluorine atoms at the 4-position of the butene backbone imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The compound is characterized by its linear structure and the presence of a conjugated double bond system, which influences its electronic properties and potential applications in organic synthesis. The CAS number 37759-73-2 uniquely identifies this molecule in scientific literature and commercial databases, facilitating accurate referencing and research.

In recent years, (E)-4,4-difluorobut-2-enoic acid has been explored for its potential in the development of novel pharmaceuticals. Its fluorinated backbone enhances metabolic stability, a critical factor in drug design aimed at improving bioavailability and reducing degradation. Researchers have leveraged this compound to synthesize analogs with enhanced binding affinity to biological targets, demonstrating its utility in medicinal chemistry.

One notable application of (E)-4,4-difluorobut-2-enoic acid is in the synthesis of fluorinated amino acids, which are increasingly recognized for their role in creating more robust and effective therapeutic agents. The compound's ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, makes it a versatile building block for complex molecular architectures.

The fluorine atoms in (E)-4,4-difluorobut-2-enoic acid also contribute to its stability under harsh reaction conditions, which is particularly advantageous in industrial-scale synthesis. This stability ensures that the compound remains intact during multi-step syntheses, reducing the need for additional purification steps and improving overall yield.

Recent studies have highlighted the compound's potential in materials science, particularly in the development of advanced polymers and coatings. The conjugated double bond system allows for polymerization into high-performance materials with enhanced thermal and mechanical properties. These materials are being investigated for applications in aerospace, automotive industries, and electronics.

The electronic properties of (E)-4,4-difluorobut-2-enoic acid have also attracted interest for use in organic electronics. Its ability to participate in π-stacking interactions makes it a candidate for developing new types of organic semiconductors and light-emitting diodes (OLEDs). Such applications could lead to innovations in flexible electronics and energy-efficient displays.

In summary, (E)-4,4-difluorobut-2-enoic acid (CAS No. 37759-73-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical synthesis, materials science, and organic electronics. As research continues to uncover new applications for this compound, its importance is likely to grow further.